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Compound of Interest

5-Nitronaphthalene-1-carboxylic
Compound Name: d
aci

Cat. No.: B157501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Nitro-1-naphthoic acid, a key chemical
intermediate for various research and development applications. This document outlines
commercially available sources, key technical data, and general safety and handling
information.

Commercial Suppliers

5-Nitro-1-naphthoic acid is available from a range of commercial suppliers specializing in
research chemicals. Researchers are advised to request certificates of analysis from suppliers
to confirm the purity and identity of the compound.

Identified commercial suppliers include:

Sigma-Aldrich (AldrichCPR): A well-known supplier of a wide range of research chemicals.[1]

Sunway Pharm Ltd: A pharmaceutical ingredient and intermediate supplier.

BLD Pharm: A supplier of research chemicals and pharmaceutical intermediates.[2]

AK Scientific, Inc.: A supplier of fine chemicals for research and development.[3]

CymitQuimica: A supplier of chemical products for research and industry.
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e ChemicalBook: An online platform that lists various chemical suppliers, including for 5-Nitro-

1-naphthoic acid.

Technical Data

The following table summarizes key quantitative data for 5-Nitro-1-naphthoic acid, compiled

from various supplier and database sources.

Property Value Source(s)
CAS Number 1975-44-6 [2][4][5]
Molecular Formula C11H7NOa4 [41[5]
Molecular Weight 217.18 g/mol [1][2]

Physical Form

Solid, typically a yellowish or

light cream powder

Purity

Typically offered at 295% or
>97%

[5]

Melting Point

260 - 264 °C (for the related
compound 5-Nitroisophthalic
acid, specific data for 5-Nitro-
1-naphthoic acid is not

consistently provided)

[6]

Solubility

Generally soluble in organic
solvents like ethanol and
acetone; limited solubility in

water.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific use of 5-Nitro-1-naphthoic acid

in signaling pathway analysis or drug development were not readily available in the public

domain at the time of this guide's compilation. Researchers should refer to the general

principles of handling aromatic carboxylic acids and nitro compounds when designing their
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experiments. Methodologies for similar compounds, such as other naphthoic acid derivatives,
may serve as a starting point for developing specific protocols.[7]

Safety, Handling, and Storage

Hazard Identification: 5-Nitro-1-naphthoic acid is classified as harmful if swallowed and causes
skin and serious eye irritation.[1][8] It may also cause respiratory irritation.[9]

Handling:

Use in a well-ventilated area or under a chemical fume hood.

Avoid generating dust.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

Wash hands thoroughly after handling.[3]

Storage:

o Store in a cool, dry, and well-ventilated place.

» Keep the container tightly closed to prevent moisture ingress.

» Store away from incompatible materials, such as strong oxidizing agents.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for
the most detailed and up-to-date safety information.

Logical Workflow for Chemical Procurement in
Research

The following diagram illustrates a typical workflow for sourcing and utilizing a research
chemical like 5-Nitro-1-naphthoic acid.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.nbinno.com/?news/gp-comprehensive-overview-of-5-nitroisophthalic-acid-applications-and-synthesis
https://www.sigmaaldrich.com/IN/en/product/aldrich/ph015268
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitronaphthalene-1-carboxylic-acid
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://aksci.com/sds/5393CU_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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Chemical Procurement and Use Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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